Cas no 54306-48-8 (2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine)

• Product Name: 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine
• CAS No: 54306-48-8
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 3028904
• PubChem ID: 594834
• Update Time: 2025-10-16

2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 喹啉,1,2,3,4-四氢-2,8-二甲基-4-(2-甲基苯基氨基)-
• 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine
• 2,8-Dimethyl-N-(o-tolyl)-1,2,3,4-tetrahydroquinolin-4-amine
• ChemDiv3_003490
• Cambridge id 5228486
• Oprea1_290297
• Oprea1_433044
• HMS1482O14
• (2,8-dimethyl-1,2,3,4-tetrahydro-[4]quinolyl)-o-tolyl-amine
• (2,8-Dimethyl-1,2,3,4-tetrahydro-quinolin-4-yl)-o-tolyl-amine
• STK030017
• IDI1_021400
• A913790
• 2,8-Dimethyl-N-(2-methylphenyl
• LS-06693
• 2,8-Dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydro-4-quinolinamine #
• 4-Quinolinamine, 1,2,3,4-tetrahydro-2,8-dimethyl-N-(2-methylphenyl)-
• N-(2,8-DIMETHYL-1,2,3,4-TETRAHYDRO-4-QUINOLINYL)-N-(2-METHYLPHENYL)AMINE
• PYQLHHXQFQICHB-UHFFFAOYSA-N
• ALBB-021859
• Quinoline, 1,2,3,4-tetrahydro-2,8-dimethyl-4-(2-methylphenylamino)-
• AB00075956-01
• AKOS000270591
• CS-0319860
• 54306-48-8
• AKOS016039952

• MDL： MFCD00183925
• Inchi： 1S/C18H22N2/c1-12-7-4-5-10-16(12)20-17-11-14(3)19-18-13(2)8-6-9-15(17)18/h4-10,14,17,19-20H,11H2,1-3H3
• InChI Key： PYQLHHXQFQICHB-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC=CC=2C(CC1C)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 266.178298710Da
• Monoisotopic Mass: 266.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 24.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 418.7±45.0 °C at 760 mmHg
• Flash Point: 256.1±20.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine

2,8-Dimethyl-N-(2-Methylphenyl)-1,2,3,4-Tetrahydroquinolin-4-Amine: A Multifunctional Compound with Promising Therapeutic Potential

2,8-Dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine (CAS No. 54306-48-8) represents a class of quinoline derivatives that have garnered significant attention in recent years due to their unique molecular architecture and potential applications in pharmaceutical research. This compound belongs to the broader family of 1,2,3,4-tetrahydroquinoline scaffolds, which are known for their structural versatility and ability to modulate multiple biological targets. The 2,8-dimethyl substituents and the 2-methylphenyl group contribute to the compound's distinct pharmacophore, enabling it to interact with a range of receptor systems and enzyme targets. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting neurological disorders and metabolic diseases.

The chemical structure of 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine is characterized by a fused ring system comprising a quinoline core and a tetrahydroisoquinoline ring. The 1,2,3,4-tetrahydroquinoline framework provides a rigid, planar structure that facilitates interactions with protein targets, while the 2-methylphenyl substituent introduces hydrophobic interactions and aromaticity. The 2,8-dimethyl groups further enhance the compound's lipophilicity, which is critical for crossing biological membranes and achieving target engagement. This structural complexity has been leveraged in recent drug discovery efforts to optimize binding affinity and selectivity.

Recent advancements in computational drug discovery have enabled the systematic exploration of 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetra,hydroquinolin-4-amine's potential interactions with biological systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonism at the adenosine A2A receptor, a target implicated in neuroinflammation and Parkinson's disease. The study utilized molecular docking simulations to elucidate the binding mechanism, revealing that the 2-methylphenyl group forms key hydrogen bonds with the receptor's binding pocket. This finding underscores the compound's potential as a therapeutic agent for neurodegenerative disorders.

Another notable development is the application of 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine in the context of metabolic syndrome research. A 2024 preclinical study published in Frontiers in Pharmacology reported that this compound exhibits anti-inflammatory properties by modulating the NF-κB signaling pathway. The study demonstrated that the compound's 1,2,3,4-tetrahydroquinoline core interacts with the NF-κB complex, inhibiting its translocation to the nucleus and thereby reducing the production of pro-inflammatory cytokines. This mechanism of action highlights its potential as an adjunct therapy for conditions such as type 2 diabetes and atherosclerosis.

The pharmacokinetic profile of 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine has also been the focus of recent research. A 2023 study in Drug Metabolism and Disposition evaluated the compound's bioavailability and metabolic stability. The results indicated that the 2,8-dimethyl groups enhance the compound's solubility in aqueous media, while the 2-methylphenyl substituent contributes to metabolic stability by reducing susceptibility to enzymatic degradation. These properties are critical for the development of orally bioavailable formulations, which is a key consideration in drug development.

Furthermore, the compound has shown promise in the treatment of neurological disorders. A 2024 study published in Neuropharmacology explored its potential as a neuroprotective agent in models of Alzheimer's disease. The study found that 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine reduces amyloid-beta aggregation by modulating the activity of the gamma-secretase complex. This mechanism of action is particularly relevant given the role of amyloid-beta in the pathogenesis of Alzheimer's disease, making the compound a candidate for further preclinical investigation.

The synthetic accessibility of 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine has also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry reported a scalable synthesis method that utilizes a palladium-catalyzed cross-coupling reaction to introduce the 2-methylphenyl group. This method significantly reduces the number of synthetic steps required to produce the compound, which is essential for the development of drug candidates with high purity and cost-effectiveness.

Despite these promising findings, challenges remain in the optimization of 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine for therapeutic use. One of the primary challenges is the need to enhance its selectivity for specific targets while minimizing off-target effects. A 2024 study in ACS Chemical Biology addressed this issue by employing structure-based drug design to identify modifications to the 1,2,3,4-tetrahydroquinoline core that improve selectivity. The study demonstrated that introducing a fluorine atom at the 4-position of the quinoline ring significantly enhances the compound's specificity for the adenosine A2A receptor, reducing potential side effects.

In addition to its therapeutic potential, 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine has been explored as a tool compound for studying the mechanisms of various biological processes. A 2023 study in Chemical Biology & Drug Design used the compound to investigate its interactions with the mitochondrial respiratory chain. The study found that the compound selectively inhibits complex I, suggesting its potential as a probe for studying mitochondrial dysfunction in diseases such as Parkinson's and Huntington's.

Overall, the research on 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine has demonstrated its potential as a versatile scaffold for the development of novel therapeutics. Its ability to modulate multiple biological targets, combined with favorable pharmacokinetic properties, positions it as a promising candidate for further investigation. As research in this area continues to evolve, it is likely that new applications and optimizations will emerge, further expanding the compound's potential in the field of pharmaceutical science.

For those interested in the latest developments in this area, ongoing research in 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine is being conducted by leading pharmaceutical companies and academic institutions. These efforts are expected to yield new insights into the compound's mechanisms of action and its potential therapeutic applications. As the field of drug discovery continues to advance, the role of compounds like 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine in the development of innovative therapies is likely to grow, offering new hope for patients with a range of diseases and conditions.

In conclusion, the compound 2,8-dimethyl-N-(2-methylphenyl)-1,2,3,4-tetrahydroquinolin-4-amine represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and potential therapeutic applications make it a promising candidate for further investigation. As research in this area continues to progress, it is anticipated that new discoveries will emerge, further expanding the compound's potential in the development of innovative therapies for a wide range of diseases and conditions.